2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfonatoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
A monocyclic beta-lactam antibiotic originally isolated from Chromobacterium violaceum. It is resistant to beta-lactamases and is used in gram-negative infections, especially of the meninges, bladder, and kidneys. It may cause a superinfection with gram-positive organisms.
Scientific Research Applications
Synthesis and Derivative Studies
Synthesis Techniques : One study discusses the synthesis of a compound related to 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfonatoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoate, highlighting the process and methodology involved in creating such complex molecules (Imanishi et al., 1986).
Heterocyclic Synthesis : Another research focuses on the transformation of similar chemical structures into heterocyclic compounds, which are crucial in various pharmaceutical applications (Žugelj et al., 2009).
Molecular Docking and Synthesis
- Molecular Docking Studies : A 2022 study explores the synthesis of derivatives of similar compounds and investigates their molecular docking, particularly focusing on their interaction with specific proteins (Holam et al., 2022).
Antimicrobial Applications
- Antimicrobial Activity : Research conducted in 2010 shows the preparation of derivatives of similar compounds and tests their antimicrobial activities, contributing valuable insights into the potential medical applications of such chemicals (Basavarajaiah & Mruthyunjayaswamy, 2010).
Photodynamic Therapy Potential
- Photodynamic Therapy Applications : A study from 2020 reveals the development of zinc phthalocyanine derivatives, similar in structure, that exhibit high singlet oxygen quantum yield, showing promise for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
Antibacterial Activity and Synthesis Techniques
- Antibacterial Activity Study : Further research in 2010 investigates the synthesis of related compounds and their antibacterial activity, highlighting the potential for developing new antibiotics (Singh et al., 2010).
Amino Acid Derivatives and Synthetic Processes
- Amino Acid Derivative Creation : A 2020 study delves into the creation of new amino acid derivatives of a similar structure, exploring the potential for developing novel pharmaceuticals (Riabchenko et al., 2020).
properties
Product Name |
2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfonatoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoate |
---|---|
Molecular Formula |
C13H15N5O8S2-2 |
Molecular Weight |
433.4 g/mol |
IUPAC Name |
2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfonatoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoate |
InChI |
InChI=1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/p-2/b17-8-/t5-,7-/m0/s1 |
InChI Key |
WZPBZJONDBGPKJ-VEHQQRBSSA-L |
Isomeric SMILES |
C[C@H]1[C@@H](C(=O)N1S(=O)(=O)[O-])NC(=O)/C(=N\OC(C)(C)C(=O)[O-])/C2=CSC(=N2)N |
Canonical SMILES |
CC1C(C(=O)N1S(=O)(=O)[O-])NC(=O)C(=NOC(C)(C)C(=O)[O-])C2=CSC(=N2)N |
synonyms |
Az threonam Az-threonam Azactam Azthreonam Aztreonam SQ 26,776 SQ-26,776 SQ26,776 Urobactam |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.